1-{[(6-methoxy-4-methyl-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[2-(6-methoxy-4-methylquinazolin-2-yl)sulfanylacetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H22N4O3S/c1-11-14-9-13(25-2)3-4-15(14)21-18(20-11)26-10-16(23)22-7-5-12(6-8-22)17(19)24/h3-4,9,12H,5-8,10H2,1-2H3,(H2,19,24)
• InChI Key: XASGYRGBURPRQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=CC2=NC(=N1)SCC(=O)N3CCC(CC3)C(=O)N)OC
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol

Description

1-{[(6-methoxy-4-methyl-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide, also known as MTAPA, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. MTAPA is a thioester derivative of piperidinecarboxamide, which is synthesized using a simple and efficient method.

Mechanism of Action

The mechanism of action of 1-{[(6-methoxy-4-methyl-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inhibiting the activity of topoisomerase II, which is an enzyme that plays a crucial role in DNA replication and cell division. This compound has also been shown to induce apoptosis, which is a programmed cell death mechanism that plays a crucial role in the regulation of cell growth and development.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to exhibit antibacterial and antifungal activity by inhibiting the growth of bacteria and fungi. Additionally, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

1-{[(6-methoxy-4-methyl-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide has several advantages for lab experiments. It is easy to synthesize, and the yield obtained using the synthesis method is high. This compound also exhibits potent antitumor activity against various cancer cell lines, making it a potential candidate for the development of new anticancer agents. However, this compound also has some limitations. It is not very soluble in water, making it difficult to administer orally. Additionally, the mechanism of action of this compound is not fully understood, which limits its potential applications.

Future Directions

There are several future directions for the study of 1-{[(6-methoxy-4-methyl-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide. One potential direction is to further investigate the mechanism of action of this compound. This could involve studying the interaction of this compound with topoisomerase II and other cellular components. Another potential direction is to develop new derivatives of this compound with improved solubility and bioavailability. Additionally, further studies could be conducted to investigate the potential applications of this compound in other fields, such as agriculture and environmental science.

Scientific Research Applications

1-{[(6-methoxy-4-methyl-2-quinazolinyl)thio]acetyl}-4-piperidinecarboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit potent antitumor activity against various cancer cell lines, including human lung cancer, breast cancer, and colon cancer cells. This compound has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.